1-Benzoylpropyl 3-[(3,4-dimethoxybenzoyl)amino]benzoate
1-Benzoylpropyl 3-[(3,4-dimethoxybenzoyl)amino]benzoate
Brand Name:
Vulcanchem
CAS No.:
519168-70-8
VCID:
VC0436680
InChI:
InChI=1S/C26H25NO6/c1-4-21(24(28)17-9-6-5-7-10-17)33-26(30)19-11-8-12-20(15-19)27-25(29)18-13-14-22(31-2)23(16-18)32-3/h5-16,21H,4H2,1-3H3,(H,27,29)
SMILES:
CCC(C(=O)C1=CC=CC=C1)OC(=O)C2=CC(=CC=C2)NC(=O)C3=CC(=C(C=C3)OC)OC
Molecular Formula:
C26H25NO6
Molecular Weight:
447.5g/mol
1-Benzoylpropyl 3-[(3,4-dimethoxybenzoyl)amino]benzoate
CAS No.: 519168-70-8
Main Products
VCID: VC0436680
Molecular Formula: C26H25NO6
Molecular Weight: 447.5g/mol
![1-Benzoylpropyl 3-[(3,4-dimethoxybenzoyl)amino]benzoate - 519168-70-8](/images/no_structure.jpg)
| CAS No. | 519168-70-8 |
|---|---|
| Product Name | 1-Benzoylpropyl 3-[(3,4-dimethoxybenzoyl)amino]benzoate |
| Molecular Formula | C26H25NO6 |
| Molecular Weight | 447.5g/mol |
| IUPAC Name | (1-oxo-1-phenylbutan-2-yl) 3-[(3,4-dimethoxybenzoyl)amino]benzoate |
| Standard InChI | InChI=1S/C26H25NO6/c1-4-21(24(28)17-9-6-5-7-10-17)33-26(30)19-11-8-12-20(15-19)27-25(29)18-13-14-22(31-2)23(16-18)32-3/h5-16,21H,4H2,1-3H3,(H,27,29) |
| Standard InChIKey | MNVZAKHIPUAKBC-UHFFFAOYSA-N |
| SMILES | CCC(C(=O)C1=CC=CC=C1)OC(=O)C2=CC(=CC=C2)NC(=O)C3=CC(=C(C=C3)OC)OC |
| Canonical SMILES | CCC(C(=O)C1=CC=CC=C1)OC(=O)C2=CC(=CC=C2)NC(=O)C3=CC(=C(C=C3)OC)OC |
| PubChem Compound | 2929302 |
| Last Modified | Nov 11 2021 |
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